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Compound of Interest

3-(Methoxymethyl)-3-
Compound Name:

methylazetidine
CAS No.: 1564903-78-1
Cat. No.: B2997654

Get Quote

Executive Summary

3-(Methoxymethyl)-3-methylazetidine (CAS: 905843-93-8, HCI salt) has emerged as a high-
value scaffold in modern medicinal chemistry. It serves as a critical bioisostere for gem-
dimethyl groups and larger saturated heterocycles (pyrrolidines, piperidines), offering a unique
vector to modulate lipophilicity (

), metabolic stability, and conformational rigidity without significantly increasing molecular
weight [1].

This guide provides a technical roadmap for researchers procuring and utilizing this building
block. It moves beyond a simple catalog list to address the quality attributes, synthetic
liabilities, and handling protocols required to ensure experimental reproducibility in drug
discovery campaigns.

Part 1: Technical Specifications & Supplier
Landscape

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b2997654#bc-rfq
https://www.benchchem.com/product/b2997654/docs?utm_src=pdf-body#technical-procurement-application-guide-3-methoxymethyl-3-methylazetidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2997654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Identity & Physicochemical Profile[1]

The 3,3-disubstitution pattern creates a quaternary center that blocks oxidative metabolism at

the 3-position, a common liability in simple azetidines.

Property Specification
3-(Methoxymethyl)-3-methylazetidine

IUPAC Name ( y Y Y
hydrochloride

CAS Number 905843-93-8 (HCI salt); 46911956 (Free base)

Molecular Formula

Molecular Weight

151.63 g/mol (Salt); 115.17 g/mol (Base)

Physical Form

White to off-white crystalline solid (Hygroscopic)

Solubility

High in Water, DMSO, Methanol; Low in DCM,

Hexanes

pKa (Conjugate Acid)

~10.5 (Estimated for secondary amine)

Commercial Supplier Analysis

Sourcing this compound requires distinguishing between bulk chemical vendors and

specialized heterocyclic synthesis labs. The presence of the strained azetidine ring makes the

compound sensitive to polymerization if not purified or stabilized correctly (typically as the HCI

salt).
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) ] Representative . )
Supplier Tier . Use Case Risk Profile
Companies

Low: High batch-to-

Sigma-Aldrich )
- ) ) batch consistency;
_ _ (MilliporeSigma), GMP/GLP synthesis; )
Tier 1. Strategic ) ) ) ] comprehensive CoAs
Enamine, WuXi Library production.
(NMR, LCMS, lon
AppTec
Chromatography).
Low-Medium:
) MedChem SAR )
) o ChemScene, Combi- ) Excellent for diverse
Tier 2: Specialized exploration; Gram- )
Blocks, PharmaBlock analogs; verify salt
scale scale-up. o
stoichiometry.
) ) Medium-High: Lead
Single-vial )
] ] ) times vary; often drop-
Tier 3: Aggregators MolPort, Ambinter procurement for hit o ]
o shipping from Tier 2
validation.

sources.

Procurement Directive: For stored libraries, always purchase the Hydrochloride (HCI) salt. The

free base is volatile and prone to ring-opening polymerization upon prolonged storage [2].

Part 2: Quality Control & Impurity Profiling
Synthetic Route Analysis & Impurity Origins

Understanding the synthesis is the only way to predict impurities. The two dominant industrial
routes are the Aziridine Rearrangement and the Strain-Release method.

Route A: Aziridine-to-Azetidine Rearrangement This route, often used in bulk manufacturing,
involves the ring expansion of 2-(bromomethyl)aziridines. A critical impurity here is the
unreacted aziridine or the hydrolyzed ring-opened amino alcohol, which can act as a
nucleophile in subsequent steps [3].
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Route B: Strain-Release (Bicyclo[1.1.0]butane) Modern synthesis utilizes 1-
azabicyclo[1.1.0]butanes (ABBs).[1] While efficient, this can leave traces of highly reactive
electrophilic polymeric species if not quenched properly [4].

QC Workflow Visualization

The following diagram outlines the decision logic for validating incoming batches of 3-
(Methoxymethyl)-3-methylazetidine.
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Figure 1: Quality Control Decision Matrix for Azetidine Procurement.
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Part 3: Handling & Storage Protocols

Safety Warning: Azetidines are strained rings. While 3,3-disubstitution adds stability, they can
still undergo ring-opening reactions with strong nucleophiles or under high heat.

e Hygroscopicity: The HCI salt is hygroscopic.
o Protocol: Weigh out in a glovebox or rapid-weighing station. Store desiccated at 4°C.

o Impact: Water uptake alters molecular weight calculations, leading to incorrect
stoichiometry in coupling reactions.

» Free Basing:
o Protocol: If the free base is required, generate it in situ using a heterogeneous base (e.g.,

or resin-bound base) in the reaction solvent. Avoid isolating the neat free base olil if
possible.

e Thermal Stability:

o Avoid temperatures >100°C for prolonged periods, especially in acidic media, to prevent
acid-catalyzed ring opening (hydrolysis to the

-amino alcohol).

Part 4: Experimental Application Protocol
Standard Operating Procedure: N-Functionalization via
Reductive Amination

This protocol demonstrates the robust incorporation of 3-(Methoxymethyl)-3-methylazetidine
into a drug scaffold (Aldehyde

).
Rationale: Reductive amination is preferred over

alkylation to avoid over-alkylation (quaternization) of the azetidine nitrogen.
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Materials:

Amine: 3-(Methoxymethyl)-3-methylazetidine HCI (1.0 equiv)

Aldehyde: Target scaffold

(2.0 equiv)

Reductant: Sodium triacetoxyborohydride (

, 1.5 equiv)

Base: DIPEA (1.2 equiv) — Critical to neutralize the HCI salt.

Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step Workflow:

o Salt Neutralization (In Situ):

o In a reaction vial, suspend the Azetidine HCI salt (1.0 equiv) in DCE (0.1 M concentration).

o Add DIPEA (1.2 equiv). Stir for 5 minutes at Room Temperature (RT). Observation: The
suspension should clear or become fine as the free amine is liberated.

e Imine Formation:
o Add the Aldehyde (1.0 equiv) to the mixture.

o Optional: Add activated 4A Molecular Sieves if the aldehyde is unreactive or the solvent is
wet.

o Stir for 30-60 minutes at RT.
e Reduction:
o Add

(1.5 equiv) in one portion.
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o Note: Gas evolution (
) may occur; ensure the vial is vented.
o Stir at RT for 2—16 hours. Monitor by LCMS.

e Quench & Workup:

o Quench with saturated aqueous

o Extract with DCM (3x).
o Critical Step: Wash organic layer with brine, dry over

. Azetidines are polar; ensure the aqueous layer is not too acidic, or the product will
remain in the water phase.

 Purification:
o Flash chromatography. Note: Azetidines often streak on silica. Use 1-5%
in
with 1%
or

modifier.

Part 5: Medicinal Chemistry Context[5][6]
Bioisosteric Utility

The 3-(Methoxymethyl)-3-methylazetidine moiety is designed to solve specific "MedChem"
problems.

o Gem-Dimethyl Replacement: The 3-methyl group mimics a gem-dimethyl effect, restricting
conformation, but the ring ties back the alkyl chains, reducing the entropic penalty of binding

[5].
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« Lipophilicity Modulation: The ether oxygen (methoxymethyl) lowers

compared to an all-carbon analog, improving solubility and permeability.

» Metabolic Blockade: The quaternary C3 position prevents oxidation, a common clearance

pathway for piperidines.
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Figure 2: Medicinal Chemistry Logic Flow for Azetidine Incorporation.

References

e Barnes-Seeman, D. (2016). The role of azetidines in drug discovery. Journal of Medicinal
Chemistry, 59(19), 8911-8934. Link

e Stankovi¢, S., et al. (2011).[2] Synthesis of 3-methoxyazetidines via an aziridine to azetidine
rearrangement.[2] The Journal of Organic Chemistry, 76(7), 2157-2167.[2] Link

e Burkhard, J. A, et al. (2010). Synthesis of azetidines and pyrrolidines via ring expansion of
aziridines. Organic Letters, 12(9), 1944-1947. Link

o Gianatassio, R., et al. (2016). Strain-release amination.[3] Science, 351(6270), 241-246. Link

o Wauitschik, G., et al. (2010). Oxetanes as versatile elements in drug discovery and synthesis.
[1][4] Angewandte Chemie International Edition, 49(48), 8984-8987. Link

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b2997654/docs?utm_src=pdf-body-img#technical-procurement-application-guide-3-methoxymethyl-3-methylazetidine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.jmedchem.6b00299
https://pubmed.ncbi.nlm.nih.gov/21388111/
https://pubmed.ncbi.nlm.nih.gov/21388111/
https://pubmed.ncbi.nlm.nih.gov/21388111/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo102555r
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fol1004596
https://pdfs.semanticscholar.org/52cb/b88ecdac5eef3c3adf569f53f2c06ddce35b.pdf?skipShowableCheck=true
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.science.org%2Fdoi%2F10.1126%2Fscience.aad0591
https://www.researchgate.net/publication/389999700_Modular_Synthesis_of_33-Disubstituted_Azetidines_via_Azetidinylation_Reagents
https://pmc.ncbi.nlm.nih.gov/articles/PMC11673132/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1002%2Fanie.201004518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2997654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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